N-Nicotinoyl tyramine
Cat. No. B1228821
M. Wt: 242.27 g/mol
InChI Key: VSEZXJMDHJEHMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05525727
Procedure details
To an ice cold suspension of 3.69 g (0.03 mol) nicotinic acid in a solution of 5.2 g (0.03 mol) tyramine hydrochloride in 100 ml of pyridine, 6.18 g (0.03 mol) of dicyclohexylcarbodiimide (DCC) were gradually added while stirring. Stirring was continued at room temperature for 24 hrs and the formed dicyclohexylurea was removed by filtration. The pyridine was removed by distillation in vacuo and the residue was triturated with cold water, filtered and crystallized from 50% aqueous methanol. Yield, 6.25 g (86%), m.p. 179°-181° C. PMR (DMSO-d6 /D2O) δ 9.0-8.66 (m, 2H, C2 and C6 pyridine protons), 8.33-8.10 (m, 1H, C4 pyridine proton), 7.66-7.46 (m, 1H, C5 pyridine proton), 7.23-6.70 (m, rH, C6H4), 3.56 (t, 2H, ##STR1451## 2.90 (t, 2H, CH2). Anal. (C14H14N2O2) C, H, N.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
DMSO-d6 D2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
C2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
C6
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
C4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:9])(=O)[C:2]1[CH:7]=[CH:6][CH:5]=[N:4][CH:3]=1.Cl.[NH2:11][CH2:12][CH2:13][C:14]1[CH:19]=[CH:18][C:17]([OH:20])=[CH:16][CH:15]=1.C1(N=C=NC2CCCCC2)CCCCC1.[2H]C(S(C([2H])([2H])[2H])=O)([2H])[2H].[2H]O[2H]>N1C=CC=CC=1>[C:1]([NH:11][CH2:12][CH2:13][C:14]1[CH:19]=[CH:18][C:17]([OH:20])=[CH:16][CH:15]=1)(=[O:9])[C:2]1[CH:7]=[CH:6][CH:5]=[N:4][CH:3]=1 |f:1.2,4.5|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Four
[Compound]
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Name
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ice
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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3.69 g
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Type
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reactant
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Smiles
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C(C1=CN=CC=C1)(=O)O
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Name
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Quantity
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5.2 g
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Type
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reactant
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Smiles
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Cl.NCCC1=CC=C(C=C1)O
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Name
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Quantity
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6.18 g
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Type
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reactant
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Smiles
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C1(CCCCC1)N=C=NC1CCCCC1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Five
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Name
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DMSO-d6 D2O
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[2H]C([2H])([2H])S(=O)C([2H])([2H])[2H].[2H]O[2H]
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Step Six
[Compound]
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Name
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C2
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Seven
[Compound]
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Name
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C6
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Eight
[Compound]
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Name
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C4
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Nine
[Compound]
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Name
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C5
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Stirring
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Type
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CUSTOM
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Details
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while stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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were gradually added
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STIRRING
|
Type
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STIRRING
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Details
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Stirring
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the formed dicyclohexylurea was removed by filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The pyridine was removed by distillation in vacuo
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was triturated with cold water
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FILTRATION
|
Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
crystallized from 50% aqueous methanol
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Yield
|
Outcomes
Product
Details
Reaction Time |
24 h |
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Name
|
|
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Type
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Smiles
|
C(C1=CN=CC=C1)(=O)NCCC1=CC=C(C=C1)O
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
